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Cat. No.: B1588554

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meso-cystine is a non-proteinogenic amino acid dimer and a stereoisomer of the more
common L-cystine. It is formed through the oxidation of two cysteine molecules, specifically
one L-cysteine and one D-cysteine, which results in the formation of a disulfide (-S-S-) bond.[1]
[2] This disulfide bridge covalently links the two amino acid monomers. While L-cystine is
comprised of two L-cysteine residues and is a critical component for the structural integrity of
many proteins, meso-cystine is distinguished by its unique stereochemical configuration,
which imparts distinct physical and chemical properties. This guide provides an in-depth
overview of the chemical structure of meso-cystine, including its stereochemistry,
physicochemical properties, and the experimental protocols used for its characterization.

Chemical Structure and Stereochemistry

The fundamental structure of meso-cystine consists of two amino-propanoic acid moieties
linked at their B-carbons via a disulfide bridge.[1] Its molecular formula is CeH12N204S2.[1][3]

Stereochemical Configuration

The defining feature of meso-cystine is its stereochemistry. The molecule possesses two
chiral centers, one at each a-carbon. However, unlike L-cystine (which has an R,R
configuration) or D-cystine (S,S configuration), meso-cystine contains one stereocenter with
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an (R) configuration and the other with an (S) configuration.[3] The IUPAC name for meso-
cystine is (2S)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid.[1][3]

This specific (R,S) configuration results in an internal plane of symmetry within the molecule.[4]
[5] A compound with chiral centers that is itself achiral due to internal symmetry is defined as a
meso compound.[4][6] Consequently, meso-cystine is optically inactive, meaning it does not
rotate plane-polarized light. This is in stark contrast to its enantiomeric counterparts, L- and D-
cystine, which are optically active.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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